(3R)-3-Hydroxyhexanoic acid

• IUPAC Name: (3R)-3-hydroxyhexanoic acid
• InChI: InChI=1S/C6H12O3/c1-2-3-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m1/s1
• InChI Key: HPMGFDVTYHWBAG-RXMQYKEDSA-N
• Canonical SMILES: CCCC(CC(=O)O)O
• Isomeric SMILES: CCC[C@H](CC(=O)O)O
• Molecular Formula: C6H12O3
• Related CAS: 331686-32-9
• DSSTOX Substance ID: DTXSID101344860
• Molecular Weight: 132.16 g/mol
• Physical Description: Solid
• CAS RN: 77877-35-1

Description

(3R)-3-Hydroxyhexanoic acid is an organic compound that belongs to the class of medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. It is a very hydrophobic molecule, practically insoluble in water.

Synthesis Analysis

The synthesis of (3R)-3-Hydroxyhexanoic acid could potentially involve a short-step, asymmetric synthetic route to a strategically protected 3-hydroxyaspartic acid derivative in enantiopure form. The key steps in the synthesis could involve Sharpless asymmetric aminohydroxylation of commercially available trans-ethyl cinnamate, and utilization of the phenyl group as a masked carboxylic acid synthon towards construction of the complete structural framework of the title compound.

Molecular Structure Analysis

The molecular structure of (3R)-3-Hydroxyhexanoic acid can be analyzed using various techniques such as Raman spectroscopy, which uses the vibration of molecules to provide chemical and structural data. Fourier transform infrared spectroscopy (FTIR) allows identifying this information through absorption and emission of light in the infrared region.

Chemical Reactions Analysis

Chemical reactions involving (3R)-3-Hydroxyhexanoic acid can be studied using various electroanalytical tools. These tools can investigate redox-active intermediates from voltammetry to in situ spectroelectrochemistry and scanning electrochemical microscopy. Additionally, quantitative kinetic measurements determined using currents from CV experiments, shifts in potential of a CV response at differing scan rates also allow determination of the relative concentrations of redox-active species.

Physical And Chemical Properties Analysis

The physical and chemical properties of (3R)-3-Hydroxyhexanoic acid can be analyzed using various techniques such as UV–Vis spectroscopy, which determines and quantifies the chemical properties of a sample using absorbed monochromatic light in the ultraviolet and visible regions. Thermogravimetric analysis can be used to assess the thermal stability of the compound.

Synthesis routes and methods I

Procedure details

The racemic ethyl 3-hydroxyhexanoate 3.46 g (21.6 mmol) obtained in Reference example 1 was dissolved in methanol 24 ml, sodium hydroxide 0.95 g in water 24 ml was added dropwise with cooling, and the mixture was reacted with stirring in a stream of nitrogen at room temperature for two hours. Methanol was removed from the reactant under reduced pressure, and the residue was neutralized with 1N-HCl. After saturating the resultant by adding sodium chloride, the solution was extracted with ethyl acetate, the extract was dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure to obtain racemic 3-hydroxyhexanoic acid 2.50 g (18.9 mmol, 87%). The resultant, benzyl bromide 6.47 g (37.8 mmol). sodium bicarbonate 3,81 g (45.4 mmol) and N,N-dimethylformamide 20 ml were reacted with stirring at room temperature for 27 hours in a stream of nitrogen. The reaction mixture was extracted with ethyl acetate, and the extract was dried over anhydrous magnesium sulfate and filtered, and the solvent was distilled off under reduced pressure. The residue was chromatographed with silica gel column to obtain racemic benzyl 3-hydroxyhexanoate 2.11 g (9.5 mmol, 50%).

Synthesis routes and methods II

Procedure details

The reaction times are suitably 1 to 1000 hours, preferably 1 to 200 hours. Namely, the reaction time depends on the kind of the racemic esters of 3-hydroxy hexanoic acid which are starting materials. The conversion of 20-80% is attained within the above preferable reaction times. In this case, in the reaction of the conversion of 50% or less, (R)-3-hydroxyhexanoic acid having optical purity over 90% ee is obtained, while in the reaction of the conversion of 50% or more, (S)-3-hydroxyhexanoic acid having optical purity over 90% ee is obtained.